Cas no 92001-53-1 (9H-Purine,6-chloro-8-ethyl-)

9H-Purine,6-chloro-8-ethyl- structure
9H-Purine,6-chloro-8-ethyl- structure
Product Name:9H-Purine,6-chloro-8-ethyl-
CAS No:92001-53-1
MF:C7H7ClN4
MW:182.610279321671
CID:815687
PubChem ID:6081372
Update Time:2025-04-19

9H-Purine,6-chloro-8-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine,6-chloro-8-ethyl-
    • 6-chloro-8-ethyl-7H-purine
    • 6-CHLORO-8-ETHYL-9H-PURINE
    • NSC-25735
    • SCHEMBL5848451
    • AB53799
    • AKOS005208206
    • 92001-53-1
    • NSC 25735
    • 8-ethyl-6-chloropurine
    • PNSVJHYYAASBNE-UHFFFAOYSA-N
    • NSC25735
    • 9H-Purine, 6-chloro-8-ethyl-
    • DTXSID20421899
    • Inchi: 1S/C7H7ClN4/c1-2-4-11-5-6(8)9-3-10-7(5)12-4/h3H,2H2,1H3,(H,9,10,11,12)
    • InChI Key: PNSVJHYYAASBNE-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(N=CN=1)N=C(CC)N2

Computed Properties

  • Exact Mass: 182.036
  • Monoisotopic Mass: 182.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.5A^2
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.58
  • Boiling Point: 275.4°Cat760mmHg
  • Flash Point: 120.4°C
  • Refractive Index: 1.735
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